![molecular formula C8H9Cl2N B1353506 2,3-dichloro-N-ethylaniline CAS No. 49850-15-9](/img/structure/B1353506.png)
2,3-dichloro-N-ethylaniline
Overview
Description
2,3-Dichloro-N-ethylaniline (2,3-DCNE) is an organic compound that has been used in research applications for its unique properties. It is a derivative of aniline and is composed of two chlorine atoms and one ethyl group attached to the nitrogen atom. It is a colorless liquid at room temperature and has a molecular weight of 166.05 g/mol. 2,3-DCNE is a valuable reagent in organic synthesis and has been used in a variety of scientific applications, including drug synthesis, catalysis, and biochemistry.
Scientific Research Applications
Synthesis and Reactivity in Drug Development
2,3-dichloro-N-ethylaniline and related compounds are used in the synthesis of pharmaceuticals. For instance, laquinimod, a drug in clinical trials for multiple sclerosis, involves a high-yielding aminolysis reaction with N-ethylaniline. The study of its synthesis provides insights into the reactivity and mechanism involving intramolecular proton transfer, which is crucial for the formation of key intermediates in drug synthesis (Jansson et al., 2006).
Charge-Transfer Interactions
Research into the charge-transfer interactions of compounds related to 2,3-dichloro-N-ethylaniline has implications for understanding molecular interactions in various solvents. A study on the interaction between 2,3-dicyano-1,4-naphthoquinone and N-ethylaniline revealed the formation of a charge-transfer complex, providing a basis for understanding molecular behavior in solvents and potential applications in designing new materials and reaction pathways (Magadum et al., 2012).
Environmental and Microbial Degradation
2,3-dichloro-N-ethylaniline derivatives also play a role in the study of environmental degradation of herbicides. Sphingobium sp. strain MEA3-1 can degrade various alkyl-substituted aniline compounds, showcasing the metabolic pathways involved in the breakdown of such compounds in the environment. This research is crucial for understanding the fate of chemical pollutants and developing bioremediation strategies (Dong et al., 2015).
Molecular Interactions and Spectroscopy
Spectroscopic studies of molecular interactions involving compounds similar to 2,3-dichloro-N-ethylaniline provide insights into the formation of charge-transfer complexes and their spectroscopic characteristics. This research aids in the understanding of the fundamental properties of molecular interactions, which is valuable for the development of new chemical sensors and materials (El-Gogary et al., 2007).
Catalysis and Synthesis
The role of 2,3-dichloro-N-ethylaniline derivatives in catalysis and organic synthesis is significant. For example, the alkylation of aniline, a process crucial for producing dyes, pharmaceuticals, and agrochemicals, involves catalysts that can facilitate the reaction under less harsh conditions. Research in this area contributes to the development of more efficient and environmentally friendly synthetic methods (Narayanan & Deshpande, 2000).
Mechanism of Action
Mode of Action
Anilines are known to undergo various chemical reactions, including nucleophilic substitution . The presence of the electron-donating ethyl group and the electron-withdrawing chlorine atoms on the aromatic ring may influence its reactivity.
Biochemical Pathways
Anilines can participate in various biochemical processes, including the formation of charge-transfer complexes .
Pharmacokinetics
The physicochemical properties of anilines can influence their pharmacokinetic behavior .
Result of Action
It has been reported that the interaction between 2,3-dicyano-1,4-naphthoquinone (dcnq) and n-ethylaniline results in the formation of a monosubstituted final product .
Action Environment
The action of 2,3-dichloro-N-ethylaniline can be influenced by various environmental factors, including the nature of the solvent. For instance, the charge-transfer interaction between DCNQ and N-ethylaniline was studied in chloroform and dichloromethane .
properties
IUPAC Name |
2,3-dichloro-N-ethylaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9Cl2N/c1-2-11-7-5-3-4-6(9)8(7)10/h3-5,11H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJHDRDSESRROKS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=C(C(=CC=C1)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9Cl2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90446796 | |
Record name | 2,3-dichloro-N-ethylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90446796 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-dichloro-N-ethylaniline | |
CAS RN |
49850-15-9 | |
Record name | 2,3-dichloro-N-ethylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90446796 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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